Cas no 108321-10-4 (Tetrabromophenol Blue sodium salt)

• Product Name: Tetrabromophenol Blue sodium salt
• CAS No: 108321-10-4
• MF: C₁₉H₅Br₈NaO₅S
• MW: 1007.52676939964
• CID: 62719
• PubChem ID: 4118680
• Update Time: 2025-10-28

Tetrabromophenol Blue sodium salt Chemical and Physical Properties

Names and Identifiers

• Tetrabromophenol Blue sodium salt
• 3,3',3'',4,5,5',5'',6-Octabromophenol sulfonephthaleine sodium salt
• sodium,2,3,4,5-tetrabromo-6-[(3,5-dibromo-4-hydroxyphenyl)-(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate
• Tetrabromophenol Blue
• 3,3',3",4,5,5',5",6-Octabromophenol sulfonephthaleine sodium salt
• Tetrabromophenol Blue, water soluble
• Tetrabromophenol Blue Amonosodium Salt
• 3,3′,3′′,4,5,5′,5′′,6-Octabromophenolsulfonphthalein sodium salt
• 3,3',3'',4,5,5',5'',6-OCTA-BROMOPHENOLSULFONEPHTHALEIN SODIUM SALT
• Tetrabromophenol Blue sodium salt,3,3′,3′′,4,5,5′,5′′,6-Octabromophenolsulfonephthalein sodium salt
• 3,3',3'',4,5,5',5'',6-Octabromophenolsulfonephthaleinesodiumsalt
• Phenol, 4,4′-(4,5,6,7-tetrabromo-3h-2,1-benzoxathiol-3-ylidene)-bis[2,6-dibromo-,s,s-dioxide, Monosodium Salt
• 4-benzyloxy phenol (Monobenzone)
• AKOS017345111
• sodium;2,3,4,5-tetrabromo-6-[(3,5-dibromo-4-hydroxyphenyl)-(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate
• 108321-10-4
• Tetrabromophenol Blue sodium salt, Dye content 85 %
• MFCD00064343
• AC-29269
• J-002095
• Sodium 2,3,4,5-tetrabromo-6-[(3,5-dibromo-4-hydroxyphenyl)-(3,5-dibromo-4-oxo-cyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate
• sodium 2,3,4,5-tetrabromo-6-[(3,5-dibromo-4-hydroxy-phenyl)-(3,5-dibromo-4-oxo-cyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate
• DTXSID40399521
• AC-29270
• 3,3',3'',4,5,5',5'',6-Octabromophenolsulfonphthalein sodium salt
• SCHEMBL144418
• AKOS015964138
• G77770
• SODIUM 2,3,4,5-TETRABROMO-6-[(3,5-DIBROMO-4-HYDROXYPHENYL)(3,5-DIBROMO-4-OXOCYCLOHEXA-2,5-DIEN-1-YLIDENE)METHYL]BENZENESULFONATE

• Inchi： 1S/C19H6Br8O5S.Na/c20-7-1-5(2-8(21)17(7)28)11(6-3-9(22)18(29)10(23)4-6)12-13(24)14(25)15(26)16(27)19(12)33(30,31)32;/h1-4,28H,(H,30,31,32);/q;+1/p-1
• InChI Key： GFMOPDHPAXHAQX-UHFFFAOYSA-M
• SMILES： BrC1=C(C(=C(C(=C1/C(=C1\C=C(C(C(=C\1)Br)=O)Br)/C1C=C(C(=C(C=1)Br)O)Br)S(=O)(=O)[O-])Br)Br)Br.[Na+]

Computed Properties

• Exact Mass: 999.32200
• Monoisotopic Mass: 999.32224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 977
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: >250°C
• Solubility: Solubility Soluble in water, ethanol
• PSA: 102.88000
• LogP: 9.89430
• pka: 5.69(at 25℃)
• λmax: 610nm
• PH: Yellow (3.0) to blue (4.6)
• Solubility: Not determined

Tetrabromophenol Blue sodium salt Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes